Cas no 938-75-0 (Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate
• CAS No: 938-75-0
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD00030365
• CID: 803487
• PubChem ID: 4615304
• Update Time: 2025-04-19

Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylicacid, 3,4-dimethyl-, ethyl ester
• 3,4-DIMETHYL-1H-PYRROLE-2-CARBOXYLIC ACID ETHYL ESTER
• 2-Carboethoxy-3,4-dimethyl-1H-pyrrole
• 2-Ethoxycarbonyl-3,4-dimethyl-1H-pyrrole
• 2-Ethoxycarbonyl-3,4-dimethylpyrrole
• 5-Ethoxycarbonyl-3,4-dimethylpyrrole
• Ethyl 3,4-dimethyl-5-pyrrolecarboxylic acid
• 3,4-Dimethyl-5-(ethoxycarbonyl)-1H-pyrrole
• PYR8750
• MFCD00030365
• AMY15363
• AB01504
• ethyl-3,4-dimethyl-1H-pyrrole-2-carboxylate
• CS-0061545
• PYR-8750
• SCHEMBL4107701
• AKOS016002732
• TS-02255
• InChI=1/C9H13NO2/c1-4-12-9(11)8-7(3)6(2)5-10-8/h5,10H,4H2,1-3H
• FT-0758786
• Ethyl3,4-dimethyl-1H-pyrrole-2-carboxylate
• O11767
• Ethyl 3 pound not4-dimethyl-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 3,4-dimethyl-, ethyl ester
• PYR 8750
• DTXSID90404917
• 938-75-0
• DB-025136

• MDL： MFCD00030365
• Inchi： 1S/C9H13NO2/c1-4-12-9(11)8-7(3)6(2)5-10-8/h5,10H,4H2,1-3H3
• InChI Key： XUIPYRXOVPTMHC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C(C)=CN1)=O

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1A^2
• XLogP3: 2

Experimental Properties

• Density: 1.080±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 105-108 ºC
• Boiling Point: 340 ºC (10 Torr)
• Flash Point: 119.7±25.9 ºC,
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 42.09000
• LogP: 1.80820

Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD82101)